Cas no 921541-82-4 (2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921541-82-4
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 6195209
• PubChem ID: 40887233
• Update Time: 2025-11-01

2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• 921541-82-4
• F2262-0025
• AKOS024633103
• 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• Inchi： 1S/C21H24N2O5/c1-21(2)12-28-15-10-9-13(11-14(15)23(3)20(21)25)22-19(24)18-16(26-4)7-6-8-17(18)27-5/h6-11H,12H2,1-5H3,(H,22,24)
• InChI Key： KUJOGRNOUIDMMI-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(C)C(C(C)(C)C1)=O)NC(C1C(=CC=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.1Ų

Additional information on 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

Introduction to 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide and Its Significance in Modern Chemical Biology

2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide, identified by the CAS number 921541-82-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule belongs to a class of heterocyclic amides that have garnered attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring a benzamide moiety linked to a benzoxazepine scaffold, makes it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The benzoxazepine core in 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide is known for its ability to interact with various biological targets. Benzoxazepines are a class of fused heterocyclic compounds that have been studied for their potential roles in modulating neurological and inflammatory pathways. The presence of multiple substituents such as dimethoxy groups on the benzene ring and the trimethyl substitution on the tetrahydropyran ring enhances the compound's binding affinity and specificity towards certain enzymes and receptors.

Recent advancements in chemical biology have highlighted the importance of such structurally complex molecules in developing novel therapeutic agents. The benzamide functional group in 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide has been shown to exhibit inhibitory effects on various proteases and kinases involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and neurodegenerative disorders. The unique structural features of this compound make it a valuable tool for investigating the mechanisms of these diseases and identifying potential drug targets.

In the context of drug discovery, the synthesis and characterization of 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide have been facilitated by modern synthetic methodologies. Advances in organic synthesis have enabled the efficient construction of complex heterocyclic frameworks like benzoxazepines. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve high yields and enantiopurity. These methods are crucial for producing biologically active compounds that can be further evaluated in preclinical studies.

The biological activity of 2,6-dimethoxy-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide has been explored through various experimental approaches. In vitro assays have demonstrated its potential as an inhibitor of enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are involved in inflammation and pain signaling. Additionally, studies suggest that this compound may interact with receptors such as TRPV1 (transient receptor potential vanilloid 1), which plays a role in sensory perception and pain modulation.

The significance of this compound is further underscored by its potential applications in treating neurological disorders. Benzoxazepines have been reported to exhibit neuroprotective properties by modulating neurotransmitter systems. The structural features of 2,6-dimethoxy-N-(3,3,S-trimethyl-S-o-SO₂NH₂]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]-S-methyl]benzamidine may contribute to its ability to interact with targets involved in cognitive function and memory retention. Further research is warranted to explore these possibilities.

From a chemical biology perspective, 92154 - 82 - 44 represents an intriguing example of how structural complexity can influence biological activity. The combination of aromatic rings with heterocyclic moieties creates a unique set of interactions with biological targets. This underscores the importance of developing libraries of structurally diverse compounds for high-throughput screening assays. Such libraries can provide insights into new mechanisms of action and identify lead compounds for further optimization.

The synthesis and study of 92154 - 82 - 44 also highlight the role of computational chemistry in modern drug discovery. Molecular modeling techniques can predict the binding modes of this compound with target proteins based on its three-dimensional structure. These predictions can guide experimental efforts by identifying key interactions that should be validated through wet-lab studies. The integration of computational methods with experimental approaches has become indispensable in accelerating the drug discovery process.

In conclusion, 92154 - 82 - 44 is a structurally complex molecule with significant potential in chemical biology and pharmaceutical research. Its unique features make it a valuable tool for investigating biological pathways associated with diseases such as cancer and neurodegenerative disorders. Advances in synthetic chemistry and computational methods continue to enhance our ability to explore the therapeutic applications of such compounds. Future studies should focus on elucidating the detailed mechanisms of action and optimizing its pharmacological properties for clinical development.